Cas no 2171933-75-6 (4-methyl-1-1-(oxan-4-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-1-(oxan-4-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 2171933-75-6
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5853919
• PubChem ID: 165847734
• Update Time: 2025-06-18

4-methyl-1-1-(oxan-4-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-1-(oxan-4-yl)ethyl-1H-pyrazol-3-amine
• EN300-1291062
• 4-methyl-1-[1-(oxan-4-yl)ethyl]-1H-pyrazol-3-amine
• 2171933-75-6

• Inchi： 1S/C11H19N3O/c1-8-7-14(13-11(8)12)9(2)10-3-5-15-6-4-10/h7,9-10H,3-6H2,1-2H3,(H2,12,13)
• InChI Key： IWTWXUACUOYOLC-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C)N1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-methyl-1-1-(oxan-4-yl)ethyl-1H-pyrazol-3-amine

Introduction to 4-methyl-1-(1-(oxan-4-yl)ethyl)-1H-pyrazol-3-amine (CAS No. 2171933-75-6)

4-methyl-1-(1-(oxan-4-yl)ethyl)-1H-pyrazol-3-amine, with the CAS number 2171933-75-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The unique structural features of 4-methyl-1-(1-(oxan-4-yl)ethyl)-1H-pyrazol-3-amine make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of 4-methyl-1-(1-(oxan-4-yl)ethyl)-1H-pyrazol-3-amine is characterized by a pyrazole ring substituted with a methyl group at the 4-position and an ethyl group attached to a piperidine ring (oxan) at the 1-position. This combination of functional groups imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. The presence of the piperidine ring, in particular, is noteworthy as it can enhance the compound's lipophilicity and membrane permeability, which are crucial factors for drug absorption and distribution.

Recent studies have explored the potential therapeutic applications of 4-methyl-1-(1-(oxan-4-yl)ethyl)-1H-pyrazol-3-amine. One area of significant interest is its anti-inflammatory properties. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. These findings suggest that 4-methyl-1-(1-(oxan-4-yl)ethyl)-1H-pyrazol-3-amine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-methyl-1-(1-(oxan-4-yl)ethyl)-1H-pyrazol-3-amine has also demonstrated potential anticonvulsant activity. Preclinical studies using animal models have indicated that this compound can significantly reduce seizure frequency and duration without causing significant side effects. This property makes it a promising candidate for further development in the treatment of epilepsy and other seizure disorders.

The anticancer potential of 4-methyl-1-(1-(oxan-4-yl)ethyl)-1H-pyrazol-3-amine has also been investigated. In vitro assays have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. These findings highlight the multifaceted biological activities of 4-methyl-1-(1-(oxan-4-yl)ethyl)-1H-pyrazol-3-am ine and its potential as a broad-spectrum therapeutic agent.

The pharmacokinetic profile of 4-methyl-1-(1-(oxan -4 -yl )e th yl ) - 1 H - pyra z ol - 3 - amine strong > has been studied to assess its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicology studies have shown that it has a low toxicity profile at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 4-methyl - 1 -( 1 -( ox an - 4 - yl )e th yl ) - 1 H - pyra z ol - 3 - amine (CAS No . 2 0799000000000000000 strong >) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory, anticonvulsant, and anticancer properties make it a valuable lead molecule for drug discovery efforts in multiple therapeutic areas. Ongoing research aims to optimize its structure for enhanced efficacy and safety, paving the way for potential clinical applications in the near future.